Cas no 1983347-04-1 (methyl (1S,5R)-6-azabicyclo3.2.1octane-5-carboxylate)

• Product Name: methyl (1S,5R)-6-azabicyclo3.2.1octane-5-carboxylate
• CAS No: 1983347-04-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD28389675
• CID: 5564487
• PubChem ID: 121604854
• Update Time: 2025-06-13

methyl (1S,5R)-6-azabicyclo3.2.1octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S,5R)-6-azabicyclo[3.2.1]octane-5-carboxylate
• 1983347-04-1
• AKOS026740261
• EN300-20817977
• methyl (1S,5R)-6-azabicyclo3.2.1octane-5-carboxylate

• MDL： MFCD28389675
• Inchi： 1S/C9H15NO2/c1-12-8(11)9-4-2-3-7(5-9)6-10-9/h7,10H,2-6H2,1H3/t7-,9+/m0/s1
• InChI Key： WCQGXPRCBSWAEL-IONNQARKSA-N
• SMILES： O(C)C([C@]12CCC[C@H](CN1)C2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (1S,5R)-6-azabicyclo3.2.1octane-5-carboxylate

Research Brief on Methyl (1S,5R)-6-Azabicyclo[3.2.1]octane-5-carboxylate (CAS: 1983347-04-1)

Methyl (1S,5R)-6-azabicyclo[3.2.1]octane-5-carboxylate (CAS: 1983347-04-1) is a chiral bicyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, pharmacological properties, and emerging applications.

The compound's unique bicyclic scaffold, featuring a rigid azabicyclo[3.2.1]octane core, makes it an attractive candidate for drug design. Researchers have leveraged its stereochemical properties to create enantiomerically pure derivatives with enhanced binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of methyl (1S,5R)-6-azabicyclo[3.2.1]octane-5-carboxylate as a key intermediate in the synthesis of potent sigma-1 receptor agonists, which show promise for treating neuropathic pain and neurodegenerative diseases.

In addition to its role in CNS drug development, this compound has been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported the synthesis of novel quinolone derivatives incorporating the azabicyclo[3.2.1]octane moiety, exhibiting broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's ability to improve membrane permeability and target engagement, addressing a critical challenge in antibiotic development.

From a synthetic chemistry perspective, advances in catalytic asymmetric methodologies have enabled more efficient production of methyl (1S,5R)-6-azabicyclo[3.2.1]octane-5-carboxylate. A 2024 Nature Communications paper described a novel biocatalytic approach using engineered transaminases to achieve >99% enantiomeric excess, significantly improving the sustainability of the manufacturing process. This breakthrough has important implications for scaling up production while minimizing environmental impact.

Pharmacokinetic studies of derivatives based on this scaffold have revealed favorable drug-like properties, including good blood-brain barrier penetration and metabolic stability. However, challenges remain in optimizing selectivity and reducing off-target effects. Ongoing structure-activity relationship (SAR) studies are employing computational modeling and high-throughput screening to address these limitations.

The compound's versatility is further evidenced by its incorporation into PROTAC (proteolysis targeting chimera) designs, as reported in a recent ACS Medicinal Chemistry Letters publication. Researchers have successfully utilized the azabicyclo[3.2.1]octane core as a rigid linker moiety, demonstrating its potential in targeted protein degradation strategies for cancer therapy.

As research progresses, methyl (1S,5R)-6-azabicyclo[3.2.1]octane-5-carboxylate continues to emerge as a valuable scaffold in medicinal chemistry. Future directions include exploration of its applications in peptide mimetics and as a component of multifunctional drug conjugates. The compound's unique structural features and demonstrated biological activities position it as an important tool for addressing unmet medical needs across multiple therapeutic areas.